6-methylsulfanyl-1H-benzo[d][1,3]oxazine-2,4-dione

• Molecular Formula: C9H7NO3S
• Molecular Weight: 209.22 g/mol
• IUPAC Name: 6-methylsulfanyl-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C9H7NO3S/c1-14-5-2-3-7-6(4-5)8(11)13-9(12)10-7/h2-4H,1H3,(H,10,12)
• InChI Key: MYZLYLSMYQVQOM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)NC(=O)OC2=O

Description

6-methylsulfanyl-1H-benzo[d][1,3]oxazine-2,4-dione is a useful research compound. Its molecular formula is C9H7NO3S and its molecular weight is 209.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 9.16 parts of 2-amino-5-(methylthio)benzoic acid and 100 parts of 1,4-dioxane were added dropwise slowly 9.8 parts of trichloromethyl carbonochloridate. Upon completion, stirring was continued for 2 hours. The reaction mixture was evaporated. The residue was crystallized from acetonitrile. The product was filtered off and dried, yielding 8 parts (76%) of 6-(methylthio)-2H-3,1-benzoxazine-2,4(1H)-dione; mp. 219.4° C. (intermediate 153).